5-bromo-N-(5-chloro-2-hydroxyphenyl)-2-methoxybenzamide

• IUPAC Name: 5-bromo-N-(5-chloro-2-hydroxyphenyl)-2-methoxybenzamide
• InChI: InChI=1S/C14H11BrClNO3/c1-20-13-5-2-8(15)6-10(13)14(19)17-11-7-9(16)3-4-12(11)18/h2-7,18H,1H3,(H,17,19)
• InChI Key: RTDUEMLECITMBG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C(=O)NC2=C(C=CC(=C2)Cl)O
• Molecular Formula: C14H11BrClNO3
• Molecular Weight: 356.60 g/mol

Description

5-bromo-N-(5-chloro-2-hydroxyphenyl)-2-methoxybenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BHCM and is a member of the benzamide family of compounds. BHCM has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields.

Mechanism of Action

The mechanism of action of BHCM is not fully understood, but it is believed to act as an inhibitor of certain enzymes and receptors in the body. BHCM has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. BHCM has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression.
Biochemical and Physiological Effects:
BHCM has a variety of biochemical and physiological effects. This compound has been shown to have anti-inflammatory and anti-tumor properties, making it a valuable tool for researchers studying cancer and inflammation. BHCM has also been shown to have neuroprotective effects, making it a potential therapy for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of BHCM is its versatility. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields. However, the synthesis of BHCM is a complex process that requires a high level of expertise and precision. Additionally, BHCM is not without its limitations, as it can be difficult to work with and may have limited solubility in certain solvents.

Future Directions

There are many potential future directions for research on BHCM. One area of interest is the development of new synthetic methods for BHCM, which could make it more accessible to researchers. Additionally, further studies are needed to fully understand the mechanism of action of BHCM and its potential applications in a range of diseases. Finally, more research is needed to fully understand the advantages and limitations of BHCM for laboratory experiments.

Scientific Research Applications

BHCM has been studied extensively for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields. BHCM has been used in studies of cancer, inflammation, and neurodegenerative diseases, among others.